Cas no 1804473-22-0 (5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a highly functionalized structure, featuring chloro, chloromethyl, trifluoromethoxy, and trifluoromethyl substituents. This compound is of significant interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate. The presence of multiple reactive sites, including the chloromethyl group, allows for further derivatization, enabling the synthesis of complex molecules. Its trifluoromethyl and trifluoromethoxy groups enhance lipophilicity and metabolic stability, making it valuable in the development of bioactive compounds. The compound's well-defined structure and high purity ensure reproducibility in synthetic applications. Proper handling is required due to its reactive functional groups.

5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine structure

1804473-22-0 structure

Product Name:5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

CAS No:1804473-22-0

MF:C₈H₃Cl₂F₆NO

MW:314.011941194534

CID:4927700

Update Time:2025-05-24

5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
- Inchi： 1S/C8H3Cl2F6NO/c9-1-3-4(10)2-17-6(18-8(14,15)16)5(3)7(11,12)13/h2H,1H2
- InChI Key： PDXSGQOUJCKHRI-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(C(F)(F)F)=C1CCl)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 284
XLogP3: 4.3
Topological Polar Surface Area: 22.1

5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A023022237-500mg	5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	1804473-22-0	97%	500mg	$1,029.00	2022-04-02
Alichem	A023022237-1g	5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine	1804473-22-0	97%	1g	$1,646.40	2022-04-02

5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Related Literature

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Additional information on 5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Research Brief on 5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804473-22-0)

Recent studies on 5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804473-22-0) have highlighted its significance as a key intermediate in the synthesis of agrochemicals and pharmaceuticals. This compound, characterized by its trifluoromethyl and chloromethyl functional groups, has demonstrated potential in the development of novel active ingredients with enhanced bioactivity and stability. The unique structural features of this pyridine derivative make it a valuable building block for designing molecules with targeted biological effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role in the synthesis of next-generation fungicides. The study revealed that derivatives of 5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine exhibited superior antifungal activity against Botrytis cinerea and Fusarium oxysporum, with EC50 values in the low micromolar range. The presence of the trifluoromethoxy group was found to significantly enhance membrane permeability, contributing to the compound's efficacy.

Another significant application of this compound was reported in a recent patent (WO2023051234A1), where it was utilized as a precursor for the development of non-steroidal anti-inflammatory drugs (NSAIDs). The patent highlights the compound's versatility in forming carbon-nitrogen and carbon-oxygen bonds, enabling the creation of diverse pharmacophores. The resulting NSAID candidates showed promising COX-2 selectivity and reduced gastrointestinal toxicity in preclinical models.

From a synthetic chemistry perspective, advances in the preparation of 5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine have been achieved through improved catalytic systems. A 2024 Organic Process Research & Development paper described a Pd-catalyzed cross-coupling method that increased the yield to 85% while reducing hazardous byproducts. This optimization is particularly relevant for scale-up production in the agrochemical industry.

Ongoing research at several academic institutions is investigating the compound's potential in drug discovery programs targeting protein-protein interactions. Preliminary molecular docking studies suggest that the rigid pyridine core with its electron-withdrawing substituents may serve as a privileged scaffold for inhibiting challenging biological targets. Further structure-activity relationship studies are expected to be published in late 2024.

In conclusion, 5-Chloro-4-(chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine continues to emerge as a versatile chemical entity with applications spanning crop protection and human health. The compound's unique physicochemical properties and recent synthetic improvements position it as an important tool for researchers developing new bioactive molecules. Future directions may explore its use in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms.